Cas no 70787-41-6 (1-Propanol,2-[bis(2-hydroxyethyl)amino]-2-methyl-)

• Product Name: 1-Propanol,2-[bis(2-hydroxyethyl)amino]-2-methyl-
• CAS No: 70787-41-6
• MF: C₈H₁₉NO₃
• MW: 177.241362810135
• CID: 571724
• PubChem ID: 232665
• Update Time: 2025-04-19

1-Propanol,2-[bis(2-hydroxyethyl)amino]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Propanol,2-[bis(2-hydroxyethyl)amino]-2-methyl-
• 2-[bis(2-hydroxyethyl)amino]-2-methylpropan-1-ol
• AC1L5OE3
• AC1Q7CVI
• AG-K-86319
• AR-1D7060
• CTK5D2996
• NSC30492
• NSC-30492
• DTXSID60283216
• 70787-41-6
• SCHEMBL1144948

• Inchi： 1S/C8H19NO3/c1-8(2,7-12)9(3-5-10)4-6-11/h10-12H,3-7H2,1-2H3
• InChI Key： AMLXIWSIHVYORC-UHFFFAOYSA-N
• SMILES： OCC(C)(C)N(CCO)CCO

Computed Properties

• Exact Mass: 177.13657
• Monoisotopic Mass: 177.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.9A^2
• XLogP3: -1.2

Experimental Properties

• Density: 1.104
• Boiling Point: 328.2°C at 760 mmHg
• Flash Point: 170.9°C
• Refractive Index: 1.502
• PSA: 63.93
• LogP: -0.95610